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Compound of Interest

Compound Name: 1,4-Diisopropoxybenzene

Cat. No.: B1346915

An in-depth search for comprehensive spectroscopic data for the compound 1,4-
diisopropoxybenzene has yielded no publicly available experimental spectra. While the
existence of the compound is confirmed, with its structure and chemical identifiers cataloged,
access to its nuclear magnetic resonance (NMR), infrared (IR), mass spectrometry (MS), and
ultraviolet-visible (UV-Vis) data is not readily available through queried scientific databases.

Searches for *H NMR, 3C NMR, IR, and mass spectrometry data for 1,4-
diisopropoxybenzene did not return any specific experimental results for this compound.
Instead, results were consistently returned for the structurally similar but distinct compounds:
1,4-diisopropylbenzene and 1,4-di-n-propoxybenzene. This indicates that while these related
compounds are well-characterized, 1,4-diisopropoxybenzene may be less common or its
spectroscopic characterization has not been published in the databases accessed.

The PubChem database confirms the identity of 1,4-diisopropoxybenzene, assigning it the
Compound Identification Number (CID) 82002. The database provides the IUPAC name, 1,4-
di(propan-2-yloxy)benzene, and its chemical structure, which consists of a benzene ring
substituted at the first and fourth positions with isopropoxy groups (-OCH(CHs)z2). However, the
entry lacks any associated experimental or predicted spectroscopic data.

Due to the absence of the core quantitative spectroscopic data, the creation of a detailed
technical guide with data tables and experimental protocols as requested is not possible at this
time. Further investigation into proprietary or specialized chemical databases, or experimental
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synthesis and characterization, would be required to obtain the necessary spectroscopic
information for 1,4-diisopropoxybenzene.

For researchers, scientists, and drug development professionals interested in the spectroscopic
properties of this specific molecule, it is recommended to consult specialized chemical literature
or consider performing the necessary analytical experiments to generate the data.

Below is a conceptual workflow for the acquisition of such spectroscopic data, should the
compound be available for analysis.
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General Workflow for Spectroscopic Analysis of 1,4-Diisopropoxybenzene

Sample Preparation

1,4-Diisopropoxybenzene Sample
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KBr pellet for IR analysis

Dissolution in appropriate
deuterated solvent (e.g., CDCI3)
for NMR analysis
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for MS and UV-Vis analysis

%pectroscopic Analysis /

IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

NMR Spectroscopy

(*H and 3C)

Data Frocessing and Interpretatiork

Process NMR Data Process IR Data (Deteﬁ;?;:ﬁo'\lgu?ﬁ?veigm Process UV-Vis Data
(FT, phasing, baseline correction) (Identify functional groups) and fragmentation pattern) (Identify chromophores)
0)
D 0] p 0]

Click to download full resolution via product page
Caption: General Spectroscopic Analysis Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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